Cas no 2138514-64-2 (5-amino-1-(thiolan-3-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(thiolan-3-yl)-1,2-dihydropyridin-2-one
• CAS No: 2138514-64-2
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 6358038
• PubChem ID: 165480380
• Update Time: 2025-05-20

5-amino-1-(thiolan-3-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(thiolan-3-yl)-1,2-dihydropyridin-2-one
• 2138514-64-2
• EN300-1111601

• Inchi： 1S/C9H12N2OS/c10-7-1-2-9(12)11(5-7)8-3-4-13-6-8/h1-2,5,8H,3-4,6,10H2
• InChI Key： POBSZXNMHRVJPD-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1C(C=CC(=C1)N)=O

Computed Properties

• Exact Mass: 196.06703418g/mol
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.6Ų

Additional information on 5-amino-1-(thiolan-3-yl)-1,2-dihydropyridin-2-one

5-Amino-1-(Thiolan-3-yl)-1,2-dihydropyridin-2-one (CAS No. 2138514-64-2): An Overview of a Promising Compound in Medicinal Chemistry

5-Amino-1-(thiolan-3-yl)-1,2-dihydropyridin-2-one (CAS No. 2138514-64-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 5-amino-1-(thiolan-3-yl)-1,2-dihydropyridin-2-one is characterized by a pyridinone core functionalized with an amino group at the 5-position and a thiolane ring at the 1-position. The thiolane ring, specifically the thiolan-3-yl substituent, imparts unique stereochemical and electronic properties to the molecule, which may contribute to its biological activity. The presence of the amino group further enhances the compound's ability to form hydrogen bonds, potentially improving its binding affinity to target proteins.

Recent studies have highlighted the potential of 5-amino-1-(thiolan-3-yl)-1,2-dihydropyridin-2-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. The mechanism of action involves the modulation of key signaling pathways, such as the Nrf2/Keap1 pathway, which is crucial for maintaining cellular redox balance and protecting against oxidative damage.

In addition to its neuroprotective properties, 5-amino-1-(thiolan-3-yl)-1,2-dihydropyridin-2-one has also shown promise in cancer research. Studies have demonstrated that this compound can selectively inhibit cancer cell proliferation by targeting specific kinases involved in cell cycle regulation and apoptosis. For instance, it has been reported to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This selective inhibition may offer a new approach to cancer therapy with reduced side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic properties of 5-amino-1-(thiolan-3-yl)-1,2-dihydropyridin-2-one have also been investigated. Preliminary studies suggest that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. However, more detailed pharmacokinetic and pharmacodynamic studies are needed to fully understand its behavior in vivo and optimize its formulation for clinical use.

Safety and toxicity assessments are critical for any potential drug candidate. Early in vitro studies have indicated that 5-amino-1-(thiolan-3-yl)-1,2-dihydropyridin-2-one exhibits low cytotoxicity towards normal cells at therapeutic concentrations. This suggests that it may have a favorable safety profile, although comprehensive preclinical safety evaluations are still required before advancing to clinical trials.

In conclusion, 5-amino-1-(thiolan-3-yl)-1,2-dihydropyridin-2-one (CAS No. 2138514-64-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound may pave the way for new treatments in neurodegenerative diseases and cancer.